Cas no 2138011-39-7 (5-(N-ethylethanesulfonamido)-2-fluorobenzoic acid)

• Product Name: 5-(N-ethylethanesulfonamido)-2-fluorobenzoic acid
• CAS No: 2138011-39-7
• MF: C₁₁H₁₄FNO₄S
• MW: 275.296565532684
• CID: 5940056
• PubChem ID: 165485904
• Update Time: 2025-08-04

5-(N-ethylethanesulfonamido)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(N-ethylethanesulfonamido)-2-fluorobenzoic acid
• EN300-1124448
• 2138011-39-7

• Inchi： 1S/C11H14FNO4S/c1-3-13(18(16,17)4-2)8-5-6-10(12)9(7-8)11(14)15/h5-7H,3-4H2,1-2H3,(H,14,15)
• InChI Key： BSOZBMCYCWZYMB-UHFFFAOYSA-N
• SMILES： S(CC)(N(C1C=CC(=C(C(=O)O)C=1)F)CC)(=O)=O

Computed Properties

• Exact Mass: 275.06275726g/mol
• Monoisotopic Mass: 275.06275726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.1Ų

Additional information on 5-(N-ethylethanesulfonamido)-2-fluorobenzoic acid

Introduction to 5-(N-ethylethanesulfonamido)-2-fluorobenzoic acid (CAS No. 2138011-39-7)

5-(N-ethylethanesulfonamido)-2-fluorobenzoic acid (CAS No. 2138011-39-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a fluorinated benzene ring and an ethanesulfonamido group, making it a valuable candidate for the development of novel pharmaceuticals and advanced materials.

The chemical structure of 5-(N-ethylethanesulfonamido)-2-fluorobenzoic acid is defined by the presence of a fluorine atom at the 2-position of the benzene ring and an ethanesulfonamido group at the 5-position. The fluorine substitution imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity and physical properties. The ethanesulfonamido group, on the other hand, contributes to the compound's solubility and reactivity, making it suitable for a wide range of applications.

In the realm of medicinal chemistry, 5-(N-ethylethanesulfonamido)-2-fluorobenzoic acid has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its anti-inflammatory and anti-cancer properties, which are attributed to its ability to modulate specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent inhibition of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation and pain. Additionally, preliminary studies have shown that it can induce apoptosis in cancer cells by targeting specific signaling pathways, such as the PI3K/AKT pathway.

Beyond its medicinal applications, 5-(N-ethylethanesulfonamido)-2-fluorobenzoic acid has also found use in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of functional polymers and coatings. For example, researchers at the University of California, Berkeley, have developed a series of polymers incorporating this compound as a monomer unit. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance applications in electronics and aerospace industries.

The synthesis of 5-(N-ethylethanesulfonamido)-2-fluorobenzoic acid typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the reaction of 2-fluorobenzoyl chloride with N-ethylethanesulfonamide in the presence of a base such as triethylamine. This reaction yields the desired product with high purity and yield. Advances in synthetic methods have led to more efficient and environmentally friendly processes, reducing both cost and environmental impact.

The physicochemical properties of 5-(N-ethylethanesulfonamido)-2-fluorobenzoic acid have been extensively studied to understand its behavior in various environments. It is known to be soluble in polar solvents such as water and methanol but exhibits limited solubility in non-polar solvents like hexane. The compound's melting point is around 160°C, and it decomposes at higher temperatures. These properties make it suitable for use in aqueous solutions and formulations but require careful handling during high-temperature processes.

In terms of safety and environmental impact, 5-(N-ethylethanesulfonamido)-2-fluorobenzoic acid is generally considered safe when handled according to standard laboratory practices. However, like many organic compounds, it should be stored away from incompatible materials and disposed of according to local regulations. Toxicological studies have shown that it has low acute toxicity but may cause irritation to the skin and eyes upon prolonged exposure.

The future prospects for 5-(N-ethylethanesulfonamido)-2-fluorobenzoic acid are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and reduce costs, as well as exploring new applications in areas such as drug delivery systems and advanced materials. Collaborative efforts between academic institutions and industry partners are expected to drive further innovation and commercialization of this versatile compound.

In conclusion, 5-(N-ethylethanesulfonamido)-2-fluorobenzoic acid (CAS No. 2138011-39-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for both medicinal and materials applications. As research continues to advance, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare and technology.